Cas no 2229396-16-9 (2,6-difluoro-4-methylbenzene-1-carboximidamide)

• Product Name: 2,6-difluoro-4-methylbenzene-1-carboximidamide
• CAS No: 2229396-16-9
• MF: C₈H₈F₂N₂
• MW: 170.159328460693
• CID: 6335777
• PubChem ID: 89688603
• Update Time: 2025-10-10

2,6-difluoro-4-methylbenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-4-methylbenzene-1-carboximidamide
• 2229396-16-9
• EN300-1759898
• SCHEMBL15108830

• Inchi： 1S/C8H8F2N2/c1-4-2-5(9)7(8(11)12)6(10)3-4/h2-3H,1H3,(H3,11,12)
• InChI Key： MZULZVYBRCOUMW-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1C(=N)N)F

Computed Properties

• Exact Mass: 170.06555459g/mol
• Monoisotopic Mass: 170.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,6-difluoro-4-methylbenzene-1-carboximidamide

Introduction to 2,6-difluoro-4-methylbenzene-1-carboximidamide (CAS No. 2229396-16-9)

2,6-difluoro-4-methylbenzene-1-carboximidamide, with the CAS number 2229396-16-9, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its aromatic ring substituted with two fluorine atoms and a methyl group, along with a carboximidamide functional group. The combination of these substituents imparts distinct properties that make it a valuable candidate for further research and development.

The molecular formula of 2,6-difluoro-4-methylbenzene-1-carboximidamide is C₉H₈F₂N₃, and its molecular weight is approximately 198.17 g/mol. The compound's structure can be visualized as a benzene ring with fluorine atoms at the 2 and 6 positions, a methyl group at the 4 position, and a carboximidamide group attached to the 1 position. This arrangement of substituents results in a highly conjugated system, which can influence its electronic properties and reactivity.

In the realm of medicinal chemistry, 2,6-difluoro-4-methylbenzene-1-carboximidamide has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in cancer progression. The fluorine substituents enhance the compound's lipophilicity and metabolic stability, while the carboximidamide group provides essential hydrogen bonding interactions with the target protein.

Beyond its medicinal applications, 2,6-difluoro-4-methylbenzene-1-carboximidamide has also shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). A study published in Advanced Materials (2023) reported that this compound can be used as an electron transport material in OFETs, leading to improved device performance due to its high electron mobility and stability under ambient conditions.

The synthesis of 2,6-difluoro-4-methylbenzene-1-carboximidamide typically involves multi-step procedures that ensure high purity and yield. One common synthetic route involves the reaction of 2,6-difluoro-4-methylbenzoic acid with ammonium chloride followed by treatment with an appropriate coupling reagent to form the carboximidamide group. The choice of reagents and reaction conditions is crucial for optimizing the yield and purity of the final product.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It is also important to store it in a cool, dry place away from incompatible materials.

The future prospects for 2,6-difluoro-4-methylbenzene-1-carboximidamide are promising. Ongoing research continues to explore its potential applications in both medicinal chemistry and materials science. For example, current studies are investigating its use as a scaffold for developing novel anticancer agents with improved selectivity and reduced side effects. Additionally, efforts are underway to optimize its performance as an electron transport material in organic electronic devices.

In conclusion, 2,6-difluoro-4-methylbenzene-1-carboximidamide (CAS No. 2229396-16-9) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure endows it with properties that make it an attractive candidate for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative materials for technological applications.